Cas no 60317-54-6 (Suberyl Glycine)

• Product Name: Suberyl Glycine
• CAS No: 60317-54-6
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 509529
• PubChem ID: 6453952
• Update Time: 2025-07-26

Suberyl Glycine Chemical and Physical Properties

Names and Identifiers

• Suberylglycine
• 8-[(carboxymethyl)amino]-8-oxo-Octanoic acid
• 8-(carboxymethylamino)-8-oxooctanoic acid
• 8-[(Carboxymethyl)amino]-8-oxooctanoic acid
• N-Suberylglycine
• Octanoic acid, 8-((carboxymethyl)amino)-8-oxo-
• 8-((Carboxymethyl)amino)-8-oxooctanoic acid
• SCHEMBL2808624
• 7-[(carboxymethyl)carbamoyl]heptanoic acid
• 60317-54-6
• DTXCID10131571
• N-Suberoylglycine, analytical standard
• G76851
• suberyl glycine
• HY-113367
• 7-((carboxymethyl)carbamoyl)heptanoic acid
• Suberylglycin
• Q27160780
• 7-[(Carboxymethyl)-C-hydroxycarbonimidoyl]heptanoate
• CHEBI:88811
• AKOS030240421
• DTXSID90209080
• NS00122109
• 7-((Carboxymethyl)-C-hydroxycarbonimidoyl)heptanoate
• DB-264164
• CS-0062304
• Suberyl Glycine

• MDL： MFCD09953737
• Inchi： 1S/C10H17NO5/c12-8(11-7-10(15)16)5-3-1-2-4-6-9(13)14/h1-7H2,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： HXATVKDSYDWTCX-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(=O)O)NCC(=O)O

Computed Properties

• Exact Mass: 231.11100
• Monoisotopic Mass: 231.110673
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.4

Experimental Properties

• Density: 1.224
• Boiling Point: 537.3ºC at 760 mmHg
• Flash Point: 278.8 ºC
• Refractive Index: 1.495
• PSA: 107.19000
• LogP: 1.45270

Suberyl Glycine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Suberyl Glycine

Suberyl Glycine (CAS No 60317-54-6): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Suberyl Glycine, chemically designated as N-(2-hydroxy-2-methylpropyl)glycine, is a compound with the CAS number 60317-54-6. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. The molecular structure of Suberyl Glycine features a hydroxymethyl group and an amino group, making it a versatile intermediate in organic synthesis and a promising candidate for drug development.

The chemical properties of Suberyl Glycine make it particularly interesting for researchers exploring novel biochemical pathways. Its solubility in water and stability under various conditions enhance its utility in both laboratory settings and industrial applications. Recent studies have highlighted its role as a building block in the synthesis of more complex molecules, including protease inhibitors and anti-inflammatory agents.

In the realm of pharmaceutical research, Suberyl Glycine has been investigated for its potential to modulate enzymatic activity. Specifically, its ability to interact with serine proteases has been a focal point of interest. These proteases are involved in numerous physiological processes, making them attractive targets for therapeutic intervention. Preliminary findings suggest that Suberyl Glycine can act as a competitive inhibitor, thereby reducing the activity of target enzymes without significant off-target effects.

One of the most compelling aspects of Suberyl Glycine is its role in drug discovery and development. The compound's unique chemical profile allows it to be modified in various ways, enabling researchers to fine-tune its properties for specific applications. For instance, derivatives of Suberyl Glycine have been explored as potential candidates for treating neurological disorders due to their ability to cross the blood-brain barrier. This property is particularly valuable in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where central nervous system access is crucial.

Furthermore, Suberyl Glycine has shown promise in the field of regenerative medicine. Its ability to stimulate cell proliferation and differentiation makes it a candidate for tissue engineering applications. Researchers are investigating its potential use in wound healing and organ regeneration, where its biochemical properties could play a critical role in promoting tissue growth and repair.

The synthesis of Suberyl Glycine is another area where advancements have been made. Modern synthetic methods have enabled the production of high-purity Suberyl Glycine on an industrial scale, making it more accessible for research and commercial applications. These methods often involve multi-step organic reactions that highlight the compound's versatility as a synthetic intermediate.

Environmental considerations have also been taken into account in the development of Suberyl Glycine production processes. Efforts have been made to optimize synthetic routes to minimize waste and reduce environmental impact. This aligns with broader trends in green chemistry, where sustainability is a key priority.

As research continues to evolve, the applications of Suberyl Glycine are expected to expand further. Collaborative efforts between chemists, biologists, and pharmacologists are driving innovation in this field, paving the way for new therapeutic strategies and industrial processes. The compound's multifaceted properties make it a valuable asset in the quest for novel solutions across multiple disciplines.

In conclusion, Suberyl Glycine (CAS No 60317-54-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, position it as a cornerstone compound in modern drug discovery. As scientific understanding progresses, we can anticipate even more innovative uses for this remarkable molecule.